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Get Quote

Welcome to the technical support center for XAS data collection at the BM30 beamline. This

guide is designed for researchers, scientists, and drug development professionals to quickly

troubleshoot common issues encountered during their experiments.

Frequently Asked Questions (FAQs)
Q1: What are the most common sources of noise in my XAS data?

A1: Noise in XAS data can originate from several sources. These include instability in the X-ray

beam, electronic noise from the detectors, and poor sample quality, such as inhomogeneous

sample distribution or insufficient concentration of the element of interest.[1] Additionally,

incorrect settings for the detector electronics can lead to a non-linear response, introducing

noise.[2]

Q2: My spectra show sharp, narrow spikes (glitches). What causes them and how can I remove

them?

A2: These "glitches" are artifacts that typically arise from the diffraction of the X-ray beam by

the monochromator crystals or by crystalline components within the sample itself.[3] While they

cannot always be predicted, they can often be removed during data processing using
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deglitching algorithms available in software packages like Athena or Larch.[3][4] It is also

advisable to consult with the beamline scientist, as they may be aware of characteristic glitches

for the specific energy range you are using.[4]

Q3: How do I choose between fluorescence and transmission mode for my experiment?

A3: The choice between fluorescence and transmission mode depends on the concentration of

the element of interest in your sample.

Transmission mode is generally preferred for concentrated samples. In this mode, you

measure the X-rays that pass through the sample.

Fluorescence mode is more suitable for dilute samples, as it detects the fluorescence

photons emitted by the element of interest upon X-ray absorption.[1][5] However, for highly

concentrated samples, fluorescence measurements can suffer from self-absorption effects,

which can distort the spectra.[6]

Q4: What is the importance of energy calibration and how often should I perform it?

A4: Energy calibration is crucial for ensuring the accuracy of your XAS spectra. It involves

measuring a standard reference material with a well-known absorption edge energy. This

allows you to correct for any drift in the monochromator's energy. It is recommended to

measure a standard at the beginning of your experiment and periodically throughout, especially

if you are conducting long scans or changing experimental conditions.[7]

Q5: I am observing changes in my sample during data collection. What could be the cause?

A5: Sample changes during data collection are often due to radiation damage from the high-

intensity X-ray beam. This is particularly a concern for biological or other sensitive samples.[8]

[9] To mitigate this, you can try reducing the beam intensity, using a cryostat to cool the sample,

or moving the sample to expose a fresh spot to the beam between scans.[1][5][9]

Troubleshooting Guide
This guide provides a structured approach to identifying and resolving common issues during

XAS data collection at BM30.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.researchgate.net/publication/346510598_An_algorithm_for_the_automatic_deglitching_of_x-ray_absorption_spectroscopy_data
https://m.youtube.com/watch?v=RMMrMHVdEy8
https://m.youtube.com/watch?v=RMMrMHVdEy8
https://www.esrf.fr/home/UsersAndScience/Experiments/CRG/BM30.html
https://www.esrf.fr/home/UsersAndScience/Experiments/CRG/beamline-snapshots/content/content/bm30b.html
https://sxrmb.lightsource.ca/user-guide/xas-principle-and-data-analysis/
https://www.iucr.org/__data/assets/pdf_file/0004/60637/IUCr2011-XAFS-Tutorial_-Ascone.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC10840304/
https://ftp.esrf.fr/pub/UserReports/27120_A.pdf
https://www.esrf.fr/home/UsersAndScience/Experiments/CRG/BM30.html
https://www.esrf.fr/home/UsersAndScience/Experiments/CRG/beamline-snapshots/content/content/bm30b.html
https://ftp.esrf.fr/pub/UserReports/27120_A.pdf
https://www.benchchem.com/product/b15569682/docs?utm_src=pdf-body#bm30-xas-data-collection-technical-support-troubleshooting
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15569682?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Problem Potential Causes Recommended Solutions

Low signal-to-noise ratio

- Insufficient concentration of

the element of interest.- Beam

misalignment.- Detector

settings not optimized.-

Sample is too thin

(transmission) or too thick

(fluorescence).

- Increase the sample

concentration if possible.-

Check the alignment of the

beam, sample, and detectors

with the help of the beamline

scientist.- Adjust detector gains

and check for linearity.[2]-

Optimize sample thickness.

Sharp "glitches" in the

spectrum

- Monochromator diffraction.-

Diffraction from crystalline

phases in the sample.

- Rotate the sample slightly to

change the orientation of

crystalline components relative

to the beam.- Use a

deglitching algorithm during

data analysis.[3][4]- Consult

with the beamline scientist

about known monochromator

glitches.

Distorted edge shape or

flattened oscillations

- Self-absorption in

fluorescence mode (for

concentrated samples).-

Harmonics in the X-ray beam.-

Sample inhomogeneity.

- If possible, switch to

transmission mode. If not, try

to dilute the sample or use a

correction algorithm during

data analysis.- Detune the

monochromator slightly to

reduce harmonics, or use

harmonic rejection mirrors if

available.[2]- Ensure the

sample is prepared as

homogeneously as possible.

Energy drift during or between

scans

- Instability in the

monochromator.

- Measure a reference foil

simultaneously with your

sample to allow for post-

collection energy correction.-

Perform regular energy
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calibration checks using a

standard.

Sample appears "burned" or

changes color

- Radiation damage from the

X-ray beam.

- Reduce the X-ray flux on the

sample by adjusting the slits.-

Use a cryostat to cool the

sample and reduce the rate of

damage.[5][9]- For liquid or

powder samples, consider

flowing or rastering the sample

to continuously expose a fresh

area to the beam.

Experimental Workflow & Troubleshooting Logic
The following diagrams illustrate the general experimental workflow for an XAS experiment and

a logical approach to troubleshooting common data quality issues.

General XAS Experimental Workflow.
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Poor Data Quality Observed

Is the spectrum noisy?

Are there sharp glitches?

No

Increase scan time
Check sample concentration

Align beam/detectors

Yes

Is the edge shape distorted?

No

Rotate sample
Use deglitching software

Yes

Check for self-absorption
Detune monochromator

Check sample homogeneity

Yes

Re-collect or Process Data

No

Click to download full resolution via product page

Troubleshooting Logic for Common Data Issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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